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Compound of Interest

Compound Name: 5-deoxy-D-ribose

Cat. No.: B15600977

For researchers, scientists, and drug development professionals, adherence to proper chemical
disposal protocols is paramount for maintaining a safe and compliant laboratory environment.
This guide provides essential safety and logistical information for the proper disposal of 5-
deoxy-D-ribose. Based on available safety data, 5-deoxy-D-ribose is not classified as a
hazardous substance under the Globally Harmonized System (GHS). However, following
established laboratory best practices for disposal is crucial to mitigate any potential risks and
ensure regulatory compliance.

Safety and Handling Summary

Before initiating any disposal procedures, it is important to handle 5-deoxy-D-ribose in
accordance with standard laboratory safety protocols. This includes wearing appropriate
personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. While not
classified as hazardous, direct contact with the skin or eyes should be avoided. In the event of
a spill, the material should be swept up and collected for disposal, ensuring that dust
generation is minimized.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-deoxy-D-ribose, which informs its
handling and disposal procedures.
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Property

Value

Implications for Disposal

GHS Classification

Not classified as hazardous

Can be managed as non-

hazardous waste.[1]

Molecular Formula C5H1004 -
Molecular Weight 134.13 g/mol -
) ) Visual identification for waste

Appearance Off-white solid )

segregation.[2]

. ) Affects disposal procedures for

Solubility Soluble in water )

aqueous solutions.[2]

- N Low risk of reaction with other

Stability Stable under normal conditions

waste streams.[2]

Incompatible Materials

Strong oxidizing agents

Avoid mixing with strong
oxidizing agents during

disposal.[2]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (CO2)

Forms upon combustion.

Step-by-Step Disposal Protocol

The proper disposal method for 5-deoxy-D-ribose depends on its form (solid or aqueous

solution) and whether it is contaminated with other hazardous materials.

Uncontaminated Solid 5-deoxy-D-ribose

Uncontaminated, solid 5-deoxy-D-ribose can typically be disposed of as non-hazardous solid

waste.

o Step 1: Containerization: Place the solid waste in a clearly labeled, sealed container.

o Step 2: Labeling: The label should identify the contents as "Non-hazardous waste: 5-deoxy-

D-ribose".
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o Step 3: Disposal: Dispose of the container in the designated laboratory solid waste stream,
in accordance with your institution's Environmental Health and Safety (EHS) guidelines. Do
not dispose of it in general office trash. For smaller quantities, disposal with household waste
may be permissible, but always check local regulations.[1]

Contaminated Solid 5-deoxy-D-ribose

If the solid 5-deoxy-D-ribose is contaminated with a hazardous substance, it must be treated
as hazardous waste.

o Step 1: Segregation: Segregate the contaminated solid from non-hazardous waste.

o Step 2: Containerization: Place the waste in a designated hazardous waste container that is
compatible with the contaminant.

o Step 3: Labeling: Label the container with "Hazardous Waste" and list all chemical
constituents, including 5-deoxy-D-ribose and the contaminants.

o Step 4: Disposal: Arrange for disposal through your institution's EHS office or a licensed
hazardous waste disposal company.

Aqueous Solutions of 5-deoxy-D-ribose

¢ Uncontaminated Solutions:

o Step 1: Neutralization: Check the pH of the solution. If necessary, neutralize it to a pH
between 6.0 and 8.0.

o Step 2: Dilution and Flushing: If permitted by your local regulations and institutional
policies, flush the neutralized solution down the sanitary sewer with a copious amount of
water (a dilution of at least 20:1 is recommended).

e Contaminated Solutions:

o If the aqueous solution contains hazardous materials, it must be collected and disposed of
as hazardous liquid waste.
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o Step 1: Collection: Collect the solution in a properly labeled, sealed, and leak-proof
hazardous waste container.

o Step 2: Disposal: Arrange for pickup and disposal by your institution's EHS office or a
certified hazardous waste contractor. Do not dispose of it down the drain.

Empty Containers

Properly cleaned empty containers that held 5-deoxy-D-ribose can often be recycled.
o Step 1: Rinsing: Triple rinse the empty container with a suitable solvent (e.g., water).

e Step 2: Rinsate Disposal: The first rinsate should be collected and disposed of as chemical
waste, following the guidelines for aqueous solutions. Subsequent rinsates can typically be
disposed of down the drain.

o Step 3: Defacing: Deface or remove the original label from the container.

o Step 4: Disposal: Dispose of the clean, empty container in the appropriate recycling stream
(e.g., glass or plastic recycling) or as regular trash, according to your facility's procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
deoxy-D-ribose.
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Caption: Decision workflow for the disposal of 5-deoxy-D-ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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